Cas no 1032169-90-6 ((2r,3s)-2-phenyl-3-piperidinamine)

• Product Name: (2r,3s)-2-phenyl-3-piperidinamine
• CAS No: 1032169-90-6
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1139258
• Update Time: 2024-07-27

(2r,3s)-2-phenyl-3-piperidinamine Chemical and Physical Properties

Names and Identifiers

• (2r,3s)-2-phenyl-3-piperidinamine
• ACMC-20mjvd
• SureCN8914498
• AGN-PC-00OAE5
• 1,2-Ethanediol, 1-(2-phenyl-1,3-dioxolan-4-yl)-
• (2R,3S)-1,2-O-isopropylidene-4-pentyne-1,2,3-triol
• (2R,3S)-2-phenylpiperidin-3-amine
• CTK0C7723
• (2R,3S)-1,2-O-benzylidenebutane-1,2,3,4-tetrol
• (2R,3S)-2-(2,4-Difluorophenyl)-2,3-epoxy-1-butanol
• ACMC-20mjvd; SureCN8914498; AGN-PC-00OAE5; 1,2-Ethanediol, 1-(2-phenyl-1,3-dioxolan-4-yl)-; (2R,3S)-1,2-O-isopropylidene-4-pentyne-1,2,3-triol; (2R,3S)-2-phenylpiperidin-3-amine; CTK0C7723; (2R,3S)-1,2-O-benzylidenebutane-1,2,3,4-tetrol; (2R,3S)-2-(2,4-Difluorophenyl)-2,3-epoxy-1-butanol;
• 3-Piperidinamine, 2-phenyl-, (2R,3S)-

• Inchi： 1S/C11H16N2/c12-10-7-4-8-13-11(10)9-5-2-1-3-6-9/h1-3,5-6,10-11,13H,4,7-8,12H2/t10-,11+/m0/s1
• InChI Key： GFMAFYNUQDLPBP-WDEREUQCSA-N
• SMILES： N1CCC[C@H](N)[C@H]1C1=CC=CC=C1

Experimental Properties

• Density: 1.011±0.06 g/cm3(Predicted)
• Boiling Point: 293.8±40.0 °C(Predicted)
• pka: 10.22±0.40(Predicted)